Cas no 60013-27-6 (1,1'-propane-1,3-diylbis[4-(2-chloroethyl)piperazine] tetrahydrochloride)

• Product Name: 1,1'-propane-1,3-diylbis[4-(2-chloroethyl)piperazine] tetrahydrochloride
• CAS No: 60013-27-6
• MF: C₁₅H₃₄Cl₆N₄
• MW: 483.175258159637
• CID: 1617856
• PubChem ID: 3042591
• Update Time: 2025-04-21

1,1'-propane-1,3-diylbis[4-(2-chloroethyl)piperazine] tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1'-propane-1,3-diylbis[4-(2-chloroethyl)piperazine] tetrahydrochloride
• 1-(2-chloroethyl)-4-[3-[4-(2-chloroethyl)piperazin-1-yl]propyl]piperazine,tetrahydrochloride
• 60013-27-6
• 1,3-Bis(4-(2-chloroethyl)-1-piperazinyl)propane tetrahydrochloride
• Propane, 1,3-bis(4-(2-chloroethyl)-1-piperazinyl)-, tetrahydrochloride
• DTXSID80208724

• Inchi： 1S/C15H30Cl2N4.4ClH/c16-2-6-20-12-8-18(9-13-20)4-1-5-19-10-14-21(7-3-17)15-11-19;;;;/h1-15H2;4*1H
• InChI Key： BWDNAJYOPCDTTF-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(CC1)CCCN1CCN(CCCl)CC1.Cl.Cl.Cl.Cl

Computed Properties

• Exact Mass: 480.09202
• Monoisotopic Mass: 480.091463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96